Cas no 71589-40-7 (N-[4-(1-carboxyethyl)phenyl]alanine)
71589-40-7 structure
Product Name:N-[4-(1-carboxyethyl)phenyl]alanine
CAS No:71589-40-7
MF:C12H15NO4
MW:237.251803636551
CID:1753224
PubChem ID:3054682
Update Time:2025-04-21
N-[4-(1-carboxyethyl)phenyl]alanine Chemical and Physical Properties
Names and Identifiers
-
- N-[4-(1-carboxyethyl)phenyl]alanine
- 2-[4-(1-carboxyethylamino)phenyl]propanoic acid
- 71589-40-7
- BRN 2859896
- Propionic acid, 2-(4-(1-carboxy-1-ethylamino)phenyl)-
- DTXSID00992138
- 2-(4-(1-Carboxy-1-ethylamino)phenyl)propionic acid
-
- Inchi: 1S/C12H15NO4/c1-7(11(14)15)9-3-5-10(6-4-9)13-8(2)12(16)17/h3-8,13H,1-2H3,(H,14,15)(H,16,17)
- InChI Key: ZYUBAWABQHWHPM-UHFFFAOYSA-N
- SMILES: OC(C(C)C1C=CC(=CC=1)NC(C(=O)O)C)=O
Computed Properties
- Exact Mass: 237.10015
- Monoisotopic Mass: 237.10010796g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 284
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 86.6Ų
Experimental Properties
- PSA: 86.63
N-[4-(1-carboxyethyl)phenyl]alanine Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
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